5-Bromo-4-(3-bromophenyl)imidazole-2-carbaldehyde

• Molecular Formula: C10H6Br2N2O
• Molecular Weight: 329.97 g/mol
• IUPAC Name: 5-bromo-4-(3-bromophenyl)-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C10H6Br2N2O/c11-7-3-1-2-6(4-7)9-10(12)14-8(5-15)13-9/h1-5H,(H,13,14)
• InChI Key: HZQCPQKESXRFKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=C(NC(=N2)C=O)Br

Description

MFCD33022685 is a chemical compound with unique properties and applications in various fields of science and industry. This compound is known for its stability and reactivity, making it a valuable substance for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD33022685 involves several steps, including the preparation of intermediate compounds and their subsequent reactions under controlled conditions. The specific synthetic routes and reaction conditions can vary depending on the desired purity and yield of the final product. Common methods include the use of organic solvents, catalysts, and temperature control to facilitate the reactions.

Industrial Production Methods

Industrial production of MFCD33022685 typically involves large-scale chemical processes that are optimized for efficiency and cost-effectiveness. These methods often include continuous flow reactors, automated systems for precise control of reaction parameters, and advanced purification techniques to ensure high-quality output.

Chemical Reactions Analysis

Types of Reactions

MFCD33022685 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group in the compound with another.

Common Reagents and Conditions

Common reagents used in the reactions of MFCD33022685 include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various organic solvents. Reaction conditions such as temperature, pressure, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from the reactions of MFCD33022685 depend on the specific reagents and conditions used. For example, oxidation reactions may produce oxygenated derivatives, while reduction reactions may yield hydrogenated compounds.

Scientific Research Applications

MFCD33022685 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a probe for studying biological processes.

Medicine: Investigated for its potential therapeutic effects and as a component in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD33022685 involves its interaction with specific molecular targets and pathways The compound may act as an enzyme inhibitor, receptor agonist, or antagonist, depending on its structure and the biological system in which it is used